Cas no 1262010-73-0 ([1,1'-Biphenyl]-3,4',5-tricarboxylic acid, 2'-methyl-)

• Product Name: [1,1'-Biphenyl]-3,4',5-tricarboxylic acid, 2'-methyl-
• CAS No: 1262010-73-0
• MF: C₁₆H₁₂O₆
• MW: 300.262885093689
• MDL: MFCD18322520
• CID: 2769119
• Update Time: 2025-05-26

[1,1'-Biphenyl]-3,4',5-tricarboxylic acid, 2'-methyl- Chemical and Physical Properties

Names and Identifiers

• [1,1'-Biphenyl]-3,4',5-tricarboxylic acid, 2'-methyl-

• MDL： MFCD18322520
• Inchi： 1S/C16H12O6/c1-8-4-9(14(17)18)2-3-13(8)10-5-11(15(19)20)7-12(6-10)16(21)22/h2-7H,1H3,(H,17,18)(H,19,20)(H,21,22)
• InChI Key： CQFBRKKUYTZJCF-UHFFFAOYSA-N
• SMILES： C1(C2=CC=C(C(O)=O)C=C2C)=CC(C(O)=O)=CC(C(O)=O)=C1

Additional information on [1,1'-Biphenyl]-3,4',5-tricarboxylic acid, 2'-methyl-

Introduction to [1,1'-Biphenyl]-3,4',5-tricarboxylic acid, 2'-methyl- (CAS No. 1262010-73-0)

[1,1'-Biphenyl]-3,4',5-tricarboxylic acid, 2'-methyl- is a sophisticated organic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, identified by its CAS number 1262010-73-0, belongs to the class of biphenyl derivatives, which are known for their diverse applications in medicinal chemistry and material science. The presence of multiple carboxylic acid groups and a methyl substituent at the 2'-position imparts unique chemical properties that make it a valuable candidate for various synthetic and functional applications.

The structure of [1,1'-Biphenyl]-3,4',5-tricarboxylic acid, 2'-methyl- consists of two benzene rings connected by a central phenyl bridge, with carboxylic acid functionalities at the 3, 4', and 5' positions. The methyl group at the 2'-position further enhances its reactivity and potential utility in chemical synthesis. This compound's molecular formula is C₁₇H₁₂O₆, reflecting its rich oxygen content and aromatic nature.

In recent years, there has been a growing interest in biphenyl derivatives due to their potential as intermediates in the synthesis of pharmaceuticals and advanced materials. The carboxylic acid groups in [1,1'-Biphenyl]-3,4',5-tricarboxylic acid, 2'-methyl- allow for facile functionalization via esterification, amidation, or other reactions, making it a versatile building block for more complex molecules. Researchers have explored its use in the development of novel drugs targeting various diseases, including cancer and inflammatory disorders.

One of the most compelling aspects of this compound is its role in the synthesis of metal-organic frameworks (MOFs). MOFs are highly porous materials that have applications in gas storage, separation technologies, and catalysis. The carboxylic acid groups in [1,1'-Biphenyl]-3,4',5-tricarboxylic acid, 2'-methyl- can act as ligands to coordinate with metal ions, forming stable and functional MOFs with tailored properties. Recent studies have demonstrated the successful use of this compound in creating MOFs with enhanced stability and selectivity for small molecule adsorption.

The pharmaceutical industry has also shown keen interest in [1,1'-Biphenyl]-3,4',5-tricarboxylic acid, 2'-methyl-. Its structural features make it a promising candidate for drug discovery efforts aimed at identifying new therapeutic agents. For instance, researchers have investigated its potential as a precursor for kinase inhibitors, which are critical in treating cancers and other diseases involving abnormal cell proliferation. The compound's ability to undergo further chemical modifications allows for the creation of analogs with improved pharmacological profiles.

Moreover, the compound's aromatic nature and multiple functional groups make it an excellent candidate for studying molecular recognition processes. In supramolecular chemistry, [1,1'-Biphenyl]-3,4',5-tricarboxylic acid, 2'-methyl- can be used to design self-assembling structures that mimic biological systems. These structures have potential applications in drug delivery systems and biosensors. The interactions between its carboxylic acid groups and other molecular components can be fine-tuned to achieve specific functionalities.

The synthesis of [1,1'-Biphenyl]-3,4',5-tricarboxylic acid, 2'-methyl- presents both challenges and opportunities for synthetic chemists. While its complex structure requires careful planning and execution of multi-step reactions, the availability of high-quality starting materials has made its preparation more accessible than ever before. Advances in synthetic methodologies have enabled researchers to produce this compound with high yield and purity, facilitating its use in various applications.

In conclusion, [1,1'-Biphenyl]-3,4',5-tricarboxylic acid, 2'-methyl- (CAS No. 1262010-73-0) is a multifaceted compound with significant potential in pharmaceuticals、material science，and supramolecular chemistry。Its unique structural features，including multiple carboxylic acid groups and a methyl substituent，make it a valuable building block for synthesizing complex molecules with diverse applications。As research continues to uncover new uses for this compound，its importance in advancing scientific knowledge and technological innovation is likely to grow even further。